1,1-Difluorocyclopropane-1-dibenzosuberyl Pyrazinium Bromide
1,1-Difluorocyclopropane-1-dibenzosuberyl Pyrazinium Bromide
Brand Name:
Vulcanchem
CAS No.:
312905-15-0
VCID:
VC0124429
InChI:
InChI=1S/C20H15F2N2.BrH/c21-20(22)17-13-5-1-3-7-15(13)19(24-11-9-23-10-12-24)16-8-4-2-6-14(16)18(17)20;/h1-12,17-19H;1H/q+1;/p-1/t17-,18+,19?;
SMILES:
C1=CC=C2C(C3=CC=CC=C3C4C(C2=C1)C4(F)F)[N+]5=CC=NC=C5.[Br-]
Molecular Formula:
C20H15BrF2N2
Molecular Weight:
401.2 g/mol
1,1-Difluorocyclopropane-1-dibenzosuberyl Pyrazinium Bromide
CAS No.: 312905-15-0
Reference Standards
VCID: VC0124429
Molecular Formula: C20H15BrF2N2
Molecular Weight: 401.2 g/mol
CAS No. | 312905-15-0 |
---|---|
Product Name | 1,1-Difluorocyclopropane-1-dibenzosuberyl Pyrazinium Bromide |
Molecular Formula | C20H15BrF2N2 |
Molecular Weight | 401.2 g/mol |
IUPAC Name | 1-[(2S,4R)-3,3-difluoro-11-tetracyclo[10.4.0.02,4.05,10]hexadeca-1(16),5,7,9,12,14-hexaenyl]pyrazin-1-ium;bromide |
Standard InChI | InChI=1S/C20H15F2N2.BrH/c21-20(22)17-13-5-1-3-7-15(13)19(24-11-9-23-10-12-24)16-8-4-2-6-14(16)18(17)20;/h1-12,17-19H;1H/q+1;/p-1/t17-,18+,19?; |
Standard InChIKey | UGZHNXNWQHBBPO-FMJRHHGGSA-M |
Isomeric SMILES | C1=CC=C2C(C3=CC=CC=C3[C@@H]4[C@H](C2=C1)C4(F)F)[N+]5=CC=NC=C5.[Br-] |
SMILES | C1=CC=C2C(C3=CC=CC=C3C4C(C2=C1)C4(F)F)[N+]5=CC=NC=C5.[Br-] |
Canonical SMILES | C1=CC=C2C(C3=CC=CC=C3C4C(C2=C1)C4(F)F)[N+]5=CC=NC=C5.[Br-] |
Synonyms | 1-[(1aR,10bS)-1,1-difluoro-1,1a,6,10b-tetrahydrodibenzo[a,e]cyclopropa[c]cyclohepten-6-yl]-pyrazinium Bromide |
PubChem Compound | 11773984 |
Last Modified | Nov 11 2021 |
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